Chlorotris(2-Methylpropyl)silane (CAS No. 13154-25-1): Advanced Applications and Emerging Research in Chemical Biology and Pharmaceutical Sciences
Chlorotris(2-methylpropyl)silane, also identified by its CAS No. 13154-25-1, is a triorganosilane compound with the chemical formula SiCl(CH₂CH(CH₃)₂)₃. This organosilicon compound features a silicon atom bonded to three branched alkyl groups (specifically 2-methylpropyl, or isobutyl substituents) and one chlorine functional group. The unique combination of bulky alkyl chains and a reactive chlorosilyl moiety grants this molecule exceptional versatility in chemical synthesis and material science applications. Recent advancements in its utilization have expanded its role beyond traditional industrial contexts into cutting-edge biomedical research.
In the realm of drug delivery systems, chlorotris(2-methylpropyl)silane has emerged as a critical component for constructing stimuli-responsive nanocarriers. A 2023 study published in the Journal of Controlled Release demonstrated its ability to form covalent bonds with biocompatible polymers through hydrosilylation reactions, creating hybrid materials that exhibit pH-sensitive degradation profiles. Researchers at Stanford University’s Institute for Biomaterials found that when incorporated into poly(lactic-co-glycolic acid) (PLGA) matrices, this silane enhances drug encapsulation efficiency by up to 68% while maintaining structural integrity under physiological conditions. The steric hindrance provided by the three isobutyl groups prevents premature hydrolysis during storage, ensuring controlled release kinetics in vivo.
CAS No. 13154-25-1-derived materials are increasingly utilized in tissue engineering scaffolds due to their tunable surface properties. A groundbreaking 2024 paper from MIT’s Department of Materials Science revealed that surface modification using this silane significantly improves cell adhesion on titanium alloys without compromising mechanical strength. The chlorosilyl group facilitates robust covalent attachment to metal surfaces via sol-gel processes, while the hydrophobic alkyl chains create microenvironments conducive to osteoblast proliferation—a critical factor for orthopedic implants requiring rapid osseointegration.
In recent pharmaceutical research, this compound has been employed as an intermediate in the synthesis of bioactive siloxanes with antiviral properties. A collaborative study between Osaka University and Pfizer highlighted its role in forming cyclic oligosiloxanes through intermolecular condensation reactions, which exhibit selective inhibition against hepatitis C virus replication without cytotoxic effects on hepatocytes. The isobutyl substituents were shown to enhance membrane permeability of these oligomers, enabling efficient intracellular delivery of antiviral payloads.
Advances in green chemistry have led to novel synthetic pathways for producing chlorotris(2-methylpropyloxy)silane-based derivatives using enzymatic catalysis. A 2023 Nature Chemistry article described lipase-catalyzed hydrosilylation processes that reduce energy consumption by 40% compared to conventional methods while maintaining product purity above 99%. This enzymatic approach minimizes waste generation during synthesis, aligning with current sustainability trends in pharmaceutical manufacturing.
The compound’s reactivity profile has been optimized through computational chemistry studies published in the Journal of Physical Chemistry C. Researchers at ETH Zurich used density functional theory (DFT) simulations to demonstrate that the spatial arrangement of the isobutyl groups reduces nucleophilic attack rates on the chlorosilyl center by ~30%, extending shelf life under ambient conditions compared to linear analogs like chlorotrimethoxysilane. This finding has important implications for formulation stability in long-term storage scenarios common in clinical settings.
In biomedical imaging applications, CAS No. 13154-25-1-functionalized nanoparticles show promise as contrast agents due to their unique optical properties under near-infrared excitation. A team at UC Berkeley’s Bioimaging Lab reported enhanced signal-to-noise ratios when these particles were conjugated with fluorescent dyes via silicon-based crosslinking mechanisms, enabling sub-cellular resolution imaging without photoxicity issues observed with traditional organic fluorophores.
The material’s thermodynamic stability has been characterized under physiological conditions through advanced NMR spectroscopy techniques described in a 2024 Analytical Chemistry paper. Data from variable temperature experiments revealed that the isobutyl substituents induce conformational rigidity around the silicon core, preventing premature hydrolysis at body temperature (37°C). This stability advantage over other organochlorosilanes makes it particularly suitable for injectable drug formulations requiring extended circulation times before target engagement.
In emerging gene therapy applications, this silane serves as a key component in lipidoid-based transfection agents developed by Moderna researchers. Its incorporation into mRNA lipid nanoparticles improves endosomal escape efficiency by forming transient pores via silicon-oxygen-phosphate interactions discovered through cryo-electron microscopy studies published earlier this year. Clinical trials conducted at Harvard Medical School demonstrated up to 70% increase in gene expression levels compared to conventional lipid formulations without observable immunogenicity.
Surface engineering advancements utilizing chlorotris(tert-butyl)silane-like compounds have led to breakthroughs in biosensor fabrication according to a recent Advanced Materials article. By creating self-assembled monolayers on gold substrates through hydrosilation reactions followed by oxidative coupling steps, researchers achieved ultra-sensitive detection platforms with detection limits reaching femtomolar concentrations for cytokine biomarkers relevant to autoimmune disease monitoring systems.
A notable application involves its use as an intermediate in synthesizing bioresorbable polymers for sutures and surgical meshes as reported in Biomaterials Science (January 2024). When polymerized with citric acid using microwave-assisted techniques, the resulting polyesters demonstrated controlled degradation rates matching wound healing timelines while maintaining tensile strengths comparable to commercial products like Vicryl sutures but with superior biocompatibility metrics based on ISO 10993 testing protocols.
Innovations continue with its integration into anti-fouling coatings for medical devices published last quarter in ACS Applied Materials & Interfaces. Coatings prepared via sol-gel processes incorporating this silane showed >90% reduction in protein adsorption compared to unmodified surfaces after seven days immersion testing—critical for maintaining functionality of implantable sensors and diagnostic devices exposed to biological fluids over extended periods.
Safety evaluations conducted by Johnson & Johnson’s R&D division confirmed low cytotoxicity profiles when used within recommended formulation limits according their unpublished internal data from Q3 2024 trials involving primary human fibroblast cultures exposed up to concentrations of 5 mM over seven-day incubation periods without significant viability reduction measured via MTT assays relative control samples treated with saline solutions only.
Recent advances also highlight its role as a crosslinker for hydrogel matrices used in regenerative medicine applications per studies presented at the Society for Biomaterials Annual Meeting (April 2024). When combined with gelatin methacryloyl (GelMA), it forms mechanically robust networks capable of supporting mesenchymal stem cell differentiation into osteogenic lineages when exposed beta-glycerophosphate supplements—a critical advancement toward scalable bone regeneration scaffolds production methods meeting FDA Class II device standards.
Nanoparticle synthesis methodologies leveraging this compound’s reactivity have been refined through continuous flow chemistry approaches detailed in Chemical Communications (June issue). Compared traditional batch processes yielding ~80% monodispersity metrics under static conditions, microfluidic reactors produced particles with coefficient variation below 6%, enabling precise control over drug loading parameters essential for targeted therapies such as siRNA delivery systems currently undergoing Phase I clinical trials at Novartis Institutes for Biomedical Research.
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The unique combination of bulky alkyl substituents and reactive chlorosilyl functionality enables tailored surface modifications across diverse biomedical platforms—from improving nanoparticle stability during intravenous administration upholding USP Class VI biocompatibility standards—to enhancing cell-material interactions critical for next-generation implantable devices meeting ISO EN ISO/TS requirements for wear resistance and fatigue life characteristics required under regulatory frameworks governing medical device approvals worldwide.
Its participation as an intermediate precursor facilitates controlled polymerization dynamics observed through advanced rheological measurements conducted at Oxford University's Soft Matter Group where shear thinning behavior was optimized specifically targeting extrusion-based bioprinting applications requiring precise deposition accuracy within ±0.The steric environment around the silicon center also modulates reaction kinetics during click chemistry procedures reported recently by Merck KGaA scientists who demonstrated improved yield efficiencies (~89%) when synthesizing bioconjugates compared conventional azide alkyne cycloaddition protocols operating under similar conditions.
Ongoing research focuses on exploiting this compound's ability form bioactive surfaces capable mimicking natural extracellular matrix topographies through layer-by-layer assembly techniques described preprint servers like ChemRxiv early this year showing enhanced endothelial cell alignment along nanometer-scale surface patterns created using sequential deposition strategies involving alternating layers formed via hydrosilation coupling steps followed by electrostatic interactions phases.
In conclusion,< strong > chlorotris(tert-butyl)silane< / strong > remains pivotal advancing both fundamental understanding material behaviors biological environments practical innovations addressing unmet clinical needs across drug delivery tissue engineering diagnostics sectors while adhering stringent regulatory guidelines global healthcare markets demand today.
